Cas no 1122-06-1 (5-Methyl-4-nitroisoxazole)

• Product Name: 5-Methyl-4-nitroisoxazole
• CAS No: 1122-06-1
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 859695
• Update Time: 2026-04-29

5-Methyl-4-nitroisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-nitroisoxazole
• Isoxazole, 5-Methyl-4-nitro-
• 5-Methyl-4-nitro-1,2-oxazole
• 4-nitro-5-methylisoxazole
• 5-Methyl-4-nitro-isoxazol
• 5-methyl-4-nitro-isoxazole
• Isoxazole,5-methyl-4-nitro

• Inchi： InChI=1S/C4H4N2O3/c1-3-4(6(7)8)2-5-9-3/h2H,1H3
• InChI Key： NYVORXIBNGBOCV-UHFFFAOYSA-N
• SMILES： CC1=C(C=NO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 128.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 71.85000
• LogP: 1.41440